Methyl 2-amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylate

• IUPAC Name: methyl 2-amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C11H9ClN2O2S/c1-16-10(15)8-9(17-11(13)14-8)6-2-4-7(12)5-3-6/h2-5H,1H3,(H2,13,14)
• InChI Key: KMZCBFMFOJXUMA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC(=N1)N)C2=CC=C(C=C2)Cl
• Molecular Formula: C11H9ClN2O2S
• DSSTOX Substance ID: DTXSID20376911
• Molecular Weight: 268.72 g/mol
• CAS RN: 127918-92-7

Description

“Methyl 2-amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylate” is a chemical compound with the empirical formula C8H6ClN3S. It is a derivative of 2-amino-5-(4-chlorophenyl)-1,3,4-thiadiazole.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

This compound is a solid with a melting point of 229-233 °C (lit.). Its predicted boiling point is 383.9±44.0 °C, and its predicted density is 1.461±0.06 g/cm3.

Scientific Research Applications

1. Medicinal Chemistry and Drug Discovery

• Methods of Application :
  • Synthesis : The compound can be synthesized through esterification of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, and cyclization.
• Results/Outcomes :
  • Antiviral Activity : Researchers have investigated its antiviral properties, aiming to develop new antiviral agents.
  • Neurological Disorders : Given its role in neurotransmitter synthesis, it may have implications for neurological disorders.

Safety And Hazards

The compound is classified as an irritant, with hazard statements H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.